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Compound of Interest

Compound Name: D-(+)-Cellotriose

Cat. No.: B10769720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing D-(+)-Cellotriose, a

cellulose-derived oligosaccharide, as a potent elicitor for in vitro studies of plant immune

responses. D-(+)-Cellotriose, a damage-associated molecular pattern (DAMP), is recognized

by the plant cell surface receptor CORK1, initiating a cascade of defense responses.[1][2][3]

This document outlines detailed protocols for key in vitro assays—Reactive Oxygen Species

(ROS) burst, Mitogen-Activated Protein Kinase (MAPK) activation, and defense gene

expression analysis—to quantitatively assess the immunomodulatory effects of D-(+)-
Cellotriose.

Signaling Pathway of D-(+)-Cellotriose in Plant
Immunity
D-(+)-Cellotriose perception at the cell surface by the receptor kinase CORK1 triggers

downstream signaling cascades, leading to the activation of hallmark plant defense responses.

[1][2] This includes the rapid production of ROS, the activation of MAPK signaling pathways,

and the transcriptional reprogramming of defense-related genes.
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Plant Material Preparation
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Chemiluminescence Measurement
(Plate Reader)

Data Analysis
 

Seedling Treatment
with D-(+)-Cellotriose

Protein Extraction

SDS-PAGE and Western Blot

Immunodetection with
anti-pMAPK antibody

Signal Quantification

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Treatment
with D-(+)-Cellotriose

Total RNA Extraction

cDNA Synthesis

Quantitative RT-PCR

Gene Expression Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for D-(+)-Cellotriose in
Plant Immune Response Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769720#d-cellotriose-in-vitro-assays-for-plant-
immune-response-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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